Cas no 1261998-48-4 ([1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy-
• CAS No: 1261998-48-4
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD18314209
• CID: 2768446
• Update Time: 2025-06-11

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy-

• MDL： MFCD18314209
• Inchi： 1S/C14H11NO2/c1-17-14-4-2-3-11(8-14)12-5-10(9-15)6-13(16)7-12/h2-8,16H,1H3
• InChI Key： FLSGSVDMZGTJDJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)=CC(O)=CC(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy-

Research Brief on [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy- (CAS: 1261998-48-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy- (CAS: 1261998-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy- as a key intermediate in the synthesis of bioactive molecules. Its biphenyl scaffold, combined with the hydroxy and methoxy functional groups, makes it a versatile building block for the development of novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic utility, this compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2022) revealed that [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy- exhibits moderate inhibitory effects on inflammatory cytokines, suggesting its potential application in treating inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

The compound's chemical stability and solubility profile have also been investigated, with recent advancements in formulation techniques improving its bioavailability. A 2024 study in the European Journal of Pharmaceutical Sciences reported the development of nanoformulations incorporating [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy-, which enhanced its delivery to target tissues while minimizing off-target effects.

Looking ahead, researchers are exploring the compound's potential in combination therapies and as a scaffold for designing multifunctional drugs. Its structural features allow for easy modification, making it an attractive candidate for structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-methoxy- (CAS: 1261998-48-4) represents a promising molecule with diverse applications in drug discovery and development. Continued research into its biological mechanisms and optimization of its chemical properties will be crucial for unlocking its full therapeutic potential.